Cas no 885954-14-3 (1-(tert-Butoxycarbonyl)-1H-indazole-5-carboxylic Acid)

• Product Name: 1-(tert-Butoxycarbonyl)-1H-indazole-5-carboxylic Acid
• CAS No: 885954-14-3
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD04038509
• CID: 892795
• PubChem ID: 1514248
• Update Time: 2025-04-19

1-(tert-Butoxycarbonyl)-1H-indazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-BOC-5-INDAZOLECARBOXYLIC ACID
• 1-[(2-methylpropan-2-yl)oxycarbonyl]indazole-5-carboxylic acid
• 1H-INDAZOLE-1,5-DICARBOXYLIC ACID,1-(1,1-DIMETHYLETHYL)ESTER
• 1-BOC-1H-INDAZOLE-5-CARBOXYLIC ACID
• INDAZOLE-1,5-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• 885954-14-3
• AB17106
• CS-0272795
• 1-(TERT-BUTOXYCARBONYL)-1H-INDAZOLE-5-CARBOXYLIC ACID
• SCHEMBL10325766
• 1-(TERT-BUTOXYCARBONYL)-1H-INDAZOLE-5-CARBOXYLICACID
• 1-[(tert-butoxy)carbonyl]-1H-indazole-5-carboxylic acid
• MFCD04038509
• EN300-7399680
• 1-(TERT-BUTOXYCARBONYL)INDAZOLE-5-CARBOXYLIC ACID
• DB-363364
• 1-(tert-Butoxycarbonyl)-1H-indazole-5-carboxylic Acid

• MDL： MFCD04038509
• Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(18)15-10-5-4-8(11(16)17)6-9(10)7-14-15/h4-7H,1-3H3,(H,16,17)
• InChI Key： LGQRJONGMRONKR-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(C(=O)O)=CC=2C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.09500
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 443.9±37.0 °C at 760 mmHg
• Flash Point: 222.3±26.5 °C
• PSA: 81.42000
• LogP: 2.51770
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(tert-Butoxycarbonyl)-1H-indazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles